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Compound of Interest

Compound Name: D-Ribofuranose

CAS No.: 613-83-2

Cat. No.: B1630390

Get Quote

Physicochemical and Regulatory Profiling
Before executing any disposal protocol, it is critical to understand the material's regulatory

classification. D-Ribofuranose is not classified as a hazardous substance under the US EPA's

Resource Conservation and Recovery Act (RCRA) or the OSHA Hazard Communication

Standard[1]. However, its physical properties dictate specific handling requirements.

Table 1: D-Ribofuranose Quantitative & Regulatory Data

Property / Metric Value / Classification

CAS Number 50-69-1

Molecular Weight 150.13 g/mol

Log Pow (Octanol-Water) -2.32[1]

RCRA Hazardous Waste Status Non-Hazardous

Clean Water Act (CWA) Status Not listed as a toxic pollutant[2]

Dust Explosion Potential Fine dust enrichment poses deflagration risk[3]
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The Causality of Disposal Logic
Waste management is not merely about discarding material; it is a meticulously tracked system

of chemical accountability. Why do we implement strict protocols for a simple sugar?

The Contamination Variable: In drug development and biochemical assays, D-Ribose is

rarely used in isolation. It is frequently mixed with heavy metal catalysts, toxic organic

solvents, or hazardous biological agents. The disposal method must always default to the

most hazardous component in the mixture[4].

Combustible Dust Hazards: In its dry powder form, sweeping up D-Ribose carelessly can

generate airborne dust. While not acutely toxic, combustible organic dusts present a severe

deflagration risk if concentrated in enclosed spaces or exposed to static discharge[3].

Biological Oxygen Demand (BOD): D-Ribofuranose is highly water-soluble and biologically

active. While uncontaminated D-Ribose can technically be processed by municipal water

treatment, bulk disposal down the drain is strongly discouraged[3]. Large quantities of sugars

flushed into wastewater systems can artificially spike local BOD, disrupting aquatic

ecosystems and violating local Publicly Owned Treatment Works (POTW) agreements.

Waste Management Decision Workflow
To ensure compliance, laboratory personnel must follow a logical decision tree before

disposing of any D-Ribofuranose waste.
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Decision matrix for D-Ribofuranose laboratory waste disposal workflows.
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Standardized Experimental & Disposal Protocols
The following step-by-step methodologies ensure that your laboratory remains compliant while

minimizing physical risks to personnel.

Protocol A: Disposal of Uncontaminated Bulk D-
Ribofuranose
Objective: Safely discard expired or excess D-Ribose powder without violating environmental

policies.

Verification: Confirm via your Laboratory Information Management System (LIMS) that the

batch has not been exposed to hazardous reagents or biological contaminants.

Containment: Transfer the excess powder into a sealable, leak-proof secondary container.

Do not use biohazard or radioactive waste bags, as this causes downstream processing

errors.

Labeling: Clearly label the container as "Non-Hazardous Solid Waste - D-Ribose (CAS 50-

69-1)".

Disposal: Place the sealed container in the facility's designated non-hazardous chemical

waste bin. Do not dispose of bulk powder in regular municipal trash unless explicitly

approved by your facility's Environmental Health and Safety (EHS) officer[5].

Protocol B: Spill Response and Dry Cleanup
Objective: Mitigate slip hazards and prevent combustible dust formation during an accidental

spill.

Isolate: Restrict access to the spill area. Ensure no ignition sources are nearby, as fine sugar

dust can be combustible[3].

PPE Application: Don standard laboratory PPE (nitrile gloves, safety goggles, and a lab

coat). A particle filter mask (N95) is recommended if a significant dust cloud is present[1].
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Mechanical Collection: Do NOT use compressed air hoses or dry sweeping with stiff bristles,

which aerosolizes the powder[6]. Use an explosion-proof, HEPA-filtered vacuum designed

for combustible dusts, or gently sweep the material using a damp absorbent pad.

Surface Decontamination: Wipe the affected surface with warm water to dissolve and

remove any residual sticky residue.

Waste Segregation: Place the collected powder and cleaning materials into a sealed plastic

bag, label as non-hazardous waste, and discard[6].

Protocol C: Handling Contaminated D-Ribofuranose
Waste
Objective: Dispose of D-Ribose that has been utilized in assays involving hazardous chemicals

(e.g., organic solvents, toxic inhibitors).

Characterization: Identify the hazardous co-contaminants. For example, if D-Ribose was

dissolved in methanol for an assay, the entire mixture is now classified as a flammable

hazardous waste.

Segregation: Do not mix incompatible waste streams. Keep aqueous waste separate from

halogenated and non-halogenated organic waste.

Containment: Pour the liquid waste into a chemically compatible, tightly sealed hazardous

waste carboy.

Documentation: Log the exact volume and concentration of all constituents (including D-

Ribose) on the hazardous waste manifest.

EHS Transfer: Transfer the container to the facility's centralized hazardous waste

accumulation area for pickup by a licensed environmental services provider.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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